(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride
Description
(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride, also known as CPP or CPPene, is a chemical compound that has been widely used in scientific research for its unique properties. CPPene is a potent inhibitor of poly(ADP-ribose) polymerase (PARP), an enzyme that plays a crucial role in DNA repair.
Scientific Research Applications
Analytical Characterization and Biological Matrices
One study characterized three psychoactive arylcyclohexylamines, providing insights into their analytical profiles and determination in biological matrices. This research is pivotal for understanding the chemical properties and potential therapeutic applications of related compounds, including (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride (De Paoli et al., 2013).
Potential Antipsychotic Agents
Another significant study synthesized and evaluated heterocyclic carboxamides as potential antipsychotic agents, offering a foundational framework for further exploring (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride's potential in this domain (Norman et al., 1996).
Antimicrobial Activity
Research on the synthesis of N,N′-diaryl-2-aryl-6-hydroxy-6-methyl-4-oxocyclohexane-1,3-dicarboxamides highlighted their antimicrobial activity, indicating the broad spectrum of applications that (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride and its analogs might have in combating microbial infections (Gein et al., 2007).
Anti-Proliferative Properties
Further, the compound has been implicated in studies exploring anti-proliferative properties, as shown in the synthesis of 3,5-Bis(arylidene)-N-substituted-4-oxo-piperidine-1-carboxamides. These studies provide valuable insights into the potential use of related compounds in cancer research (Fawzy et al., 2019).
Catalysis in Organic Synthesis
Moreover, research on l-Piperazine-2-carboxylic acid derived N-formamide highlights its application as a catalyst in organic synthesis, underscoring the versatility of (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride in facilitating chemical reactions (Wang et al., 2006).
properties
IUPAC Name |
(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2.ClH/c15-11-5-1-4-10(7-11)14-12(16)9-3-2-6-13-8-9;/h9-11,13,15H,1-8H2,(H,14,16);1H/t9-,10?,11?;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGWWSEWEYATPDM-XRUJYBCYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)O)NC(=O)C2CCCNC2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](CNC1)C(=O)NC2CCCC(C2)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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